Cas no 62306-06-3 (Benzamide, 4-(ethylamino)-3-nitro-)

• Product Name: Benzamide, 4-(ethylamino)-3-nitro-
• CAS No: 62306-06-3
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 450010
• PubChem ID: 3708922
• Update Time: 2025-04-19

Benzamide, 4-(ethylamino)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(ethylamino)-3-nitro-
• 4-(ethylamino)-3-nitrobenzamide
• JJDONAVASZMYRM-UHFFFAOYSA-N
• DTXSID90395336
• 62306-06-3
• AKOS008922737
• 3-nitro-4-(N-ethylamino)-benzamide
• 4-ETHYLAMINO-3-NITROBENZAMIDE
• SCHEMBL5674224

• Inchi： 1S/C9H11N3O3/c1-2-11-7-4-3-6(9(10)13)5-8(7)12(14)15/h3-5,11H,2H2,1H3,(H2,10,13)
• InChI Key： JJDONAVASZMYRM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(N)=O)C=CC=1NCC)=O

Computed Properties

• Exact Mass: 209.08013
• Monoisotopic Mass: 209.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26